Cas no 24821-22-5 (2,6-Bis(trifluoromethyl)benzoic acid)

2,6-Bis(trifluoromethyl)benzoic acid Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)benzoic acid
• 2,6-Di(trifluoromethyl)benzoic acid
• UNII-3VW9D8KD6R
• CS-W010161
• NS00049065
• J-015688
• DTXSID40179522
• SY061754
• AC-3899
• 24821-22-5
• CK2214
• 2,6-Bis-trifluoromethyl-benzoic acid
• 2,6-bis-trifluoromethylbenzoic acid
• FT-0610519
• A19959
• 2,6-Bis(trifluoromethyl)benzoic acid, 98%
• EINECS 246-479-1
• EN300-1706142
• AKOS015852700
• 3VW9D8KD6R
• Z276573120
• PS-11115
• MFCD00000376
• SCHEMBL504216
• Benzoic acid, 2,6-bis(trifluoromethyl)-
• STL556047
• BBL102248
• DB-046554
• DTXCID00102013
• +Expand

• MDL： MFCD00000376
• InChIKey： XZNLSDPNMNWCRE-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H4F6O2/c10-8(11,12)4-2-1-3-5(9(13,14)15)6(4)7(16)17/h1-3H,(H,16,17)
• SMILES： C1=CC(=C(C(=C1)C(F)(F)F)C(=O)O)C(F)(F)F
• BRN： 2057459

Computed Properties

• Exact Mass: 258.01200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 258.01154834g/mol
• Heavy Atom Count: 17
• Complexity: 273
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 3.42240
• PSA: 37.30000
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 220 ºC
• Melting Point: 138-140 °C (lit.)
• Flash Point: 87 ºC
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.527

2,6-Bis(trifluoromethyl)benzoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

2,6-Bis(trifluoromethyl)benzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides